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Compound of Interest

Compound Name: 3-Bromo-2-iodoaniline

cat. No.: B2578001

An In-depth Technical Guide to the Melting Point of 3-Bromo-2-iodoaniline

Executive Summary

This technical guide provides a comprehensive overview of the physicochemical properties,
with a primary focus on the melting point, of 3-bromo-2-iodoaniline. Designed for researchers,
scientists, and professionals in drug development, this document delves into the critical
importance of melting point as a key quality attribute for compound identification, purity
assessment, and its implications in synthetic and medicinal chemistry. We will explore the
theoretical basis for melting point determination, present a detailed experimental protocol for its
accurate measurement, and discuss the influence of synthetic pathways on the final product's
physical characteristics. This guide is grounded in authoritative data to ensure scientific
integrity and practical applicability in a laboratory setting.

Physicochemical Profile of 3-Bromo-2-iodoaniline

3-Bromo-2-iodoaniline is a halogenated aniline derivative with significant utility as a building
block in organic synthesis. Its precise structure and purity are paramount for its successful
application in the synthesis of more complex molecules, including pharmaceutically active
compounds. The physical and chemical properties of this compound are summarized below.
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Property Value Source(s)
IUPAC Name 3-Bromo-2-iodoaniline N/A
Synonyms 3-Bromo-2-iodo-phenylamine [1][2]

CAS Number 150908-00-2 [1][21[3]
Molecular Formula CeHsBrIN [2][3]
Molecular Weight 297.92 g/mol [2][4]

Yellow solid / Light gold to faint
Appearance _ [21[5]
green crystalline powder

Melting Point 48 °C [5]
Boiling Point 314.6 + 27.0 °C (Predicted) [2]
Density 2.292 + 0.06 g/cm? (Predicted) [2]

The Importance of Isomeric Purity

It is crucial to distinguish 3-bromo-2-iodoaniline from its isomers, as their physical properties,
particularly the melting point, differ significantly. Contamination with these isomers will lead to a
depression and broadening of the observed melting range.

Isomer CAS Number Melting Point (°C) Source(s)
4-Bromo-2-iodoaniline  66416-72-6 69-72 °C [61[7]
5-Bromo-2-iodoaniline  64085-52-5 58 °C [5]
3-Bromo-4-iodoaniline  860435-38-7 Not specified [4]

Melting Point: A Critical Quality Attribute

The melting point of a crystalline solid is a fundamental physical property. In the context of drug
development and organic synthesis, it serves as an indispensable indicator of both identity and
purity. For a pure substance, the melting point is a sharp, well-defined temperature at which the
solid and liquid phases are in equilibrium.
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The presence of impurities disrupts the crystal lattice of the solid, which typically results in two
observable effects:

» Melting Point Depression: The temperature at which the substance begins to melt is lowered.

e Melting Range Broadening: The temperature range over which the entire sample melts is
expanded.

This phenomenon is a direct consequence of the colligative properties of mixtures. Therefore,
an accurately determined melting point that is sharp and consistent with the literature value (48
°C for 3-bromo-2-iodoaniline) provides strong evidence of the compound's high purity.

Compound Purity Crystalline Polymorphism Isomeric Contamination

High purity correlates with literature value Different forms have different MPs  Causes depression | Causes broadening

_ [Melting Point Value\ _

"l (eqg.48°C) /

| Melting Point Range
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Click to download full resolution via product page

Factors affecting the observed melting point of a compound.

Experimental Protocol: Melting Point Determination

This section outlines a standardized procedure for the accurate determination of the melting
point of 3-bromo-2-iodoaniline using a digital melting point apparatus.

Materials and Equipment

* 3-Bromo-2-iodoaniline sample (finely powdered)
o Capillary tubes (sealed at one end)
 Digital melting point apparatus (e.g., Mel-Temp® or similar)

e Spatula
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Mortar and pestle (optional, if sample is not a fine powder)

Step-by-Step Procedure

Sample Preparation: Ensure the 3-bromo-2-iodoaniline sample is a fine, dry powder. If
necessary, gently crush any large crystals using a mortar and pestle to ensure uniform
packing.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample. A
small amount of sample will enter the tube. Invert the tube and gently tap it on a hard
surface, or drop it down a long glass tube, to pack the sample tightly into the sealed end. The
packed sample should be approximately 2-3 mm high.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

Rapid Determination (Optional but Recommended): Set the apparatus to heat rapidly to get
a preliminary, approximate melting point. This helps in setting the parameters for a more
accurate measurement.

Accurate Determination:

o

Allow the apparatus to cool to at least 10-15 °C below the approximate melting point.

[¢]

Insert a new capillary tube with the sample.

[¢]

Set the heating rate to a slow ramp, typically 1-2 °C per minute, as the temperature
approaches the expected melting point.

[e]

Carefully observe the sample through the magnifying lens.
Data Recording:
o Record the temperature at which the first drop of liquid appears (the onset of melting).

o Record the temperature at which the entire sample has completely turned into a clear
liquid (the completion of melting).
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o The recorded melting point should be reported as a range (e.g., 47.5 - 48.5 °C). For a pure
sample, this range should be narrow (< 1 °C).

Synthesis and Purification Considerations

The purity of 3-bromo-2-iodoaniline, and thus its melting point, is directly influenced by its
synthesis and subsequent purification. A common synthetic route involves the decarboxylative
iodination of 3-bromoanthranilic acid.[5]

3-Bromoanthranilic Acid

Decarboxylative Iodination>
(e.q., with an iodine source

i

(Crude 3-Bromo-2-iodoani|inea

i

Flash Chromatography
.g., Ethyl acetate/Petroleum ether

Pure 3-Bromo-2-iodoaniline
(Yellow Solid, m.p. 48 °C)

Characterization
(NMR, HRMS, MP)
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Workflow for synthesis and purification of 3-bromo-2-iodoaniline.

The purification step is critical. Flash column chromatography is an effective method for
removing unreacted starting materials, by-products, and potential isomeric impurities.[5]
Incomplete purification will result in a product with a depressed and broadened melting point.

Safety and Handling

3-Bromo-2-iodoaniline must be handled with appropriate safety precautions in a laboratory
setting.

» Hazard Statements: The compound is classified as toxic if swallowed and may cause skin,
eye, and respiratory irritation.[2][8]

e Precautionary Measures:
o Work in a well-ventilated fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab
coat, and chemical-resistant gloves.[8][9]

o Avoid inhalation of dust and direct contact with skin and eyes.[8][10]

o In case of contact, immediately flush the affected area with copious amounts of water and
seek medical attention.[8][11]

o Store the compound in a tightly sealed container in a cool, dry place, protected from light.

[2]

Conclusion

The melting point of 3-bromo-2-iodoaniline is a critical parameter, reliably reported as 48 °C.
This value is not merely a physical constant but a key indicator of the compound's identity and
purity. For researchers and drug development professionals, adherence to precise
experimental protocols for its determination is essential for ensuring the quality and reliability of
subsequent synthetic work. The presence of isomers or other impurities from the synthetic
process can significantly alter the observed melting point, making it a powerful, first-line
analytical tool for quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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